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Compound of Interest

1-[4-(Bromomethyl)Phenyl]-1H-
Compound Name:
Pyrazole

cat. No.: B1272758

An In-depth Technical Guide to 1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole

This guide provides a detailed overview of the molecular structure, properties, and synthesis of
1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole, a versatile building block in organic synthesis and
medicinal chemistry. The information is tailored for researchers, scientists, and professionals in
drug development.

Molecular Structure and Properties

1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole is a heterocyclic compound featuring a pyrazole
ring attached to a phenyl group, which is further substituted with a bromomethyl group. This
trifunctional structure imparts a unigue combination of chemical reactivity, making it a valuable
intermediate in the synthesis of more complex molecules.

Quantitative Data Summary

The key quantitative properties of 1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole are summarized
in the table below.
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Property Value Reference
Molecular Formula C10HoBrN2 [1]
Molecular Weight 237.1 g/mol [1]
CAS Number 368869-85-6 [1]
Melting Point 77-79 °C [1]
Boiling Point 315.3 £ 25.0 °C (Predicted) [1]
InChi Key DPTQPUZPPFTLAI- 2]
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Synthesis and Experimental Protocols

The synthesis of 1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole can be achieved through several
synthetic routes. A common strategy involves the initial formation of the 1-phenyl-1H-pyrazole
core, followed by the introduction of the bromomethyl group at the para position of the phenyl
ring.

General Synthetic Approach

A prevalent method for synthesizing pyrazole derivatives is the Knorr pyrazole synthesis, which
involves the condensation of a B-dicarbonyl compound with a hydrazine.[2][3] For 1-phenyl-1H-
pyrazole derivatives, phenylhydrazine is a common starting material.[2]

Experimental Protocol: Synthesis via Bromination of a
Methyl Precursor

A key step in the synthesis of the title compound is the bromination of the corresponding
methyl-substituted precursor, 4-methyl-1-phenyl-1H-pyrazole. This is typically achieved through
a free-radical chain reaction using N-Bromosuccinimide (NBS) as the brominating agent and a
radical initiator such as Azobisisobutyronitrile (AIBN).[2]

Materials:

e 4-methyl-1-phenyl-1H-pyrazole
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e N-Bromosuccinimide (NBS)

o Azobisisobutyronitrile (AIBN)

» Anhydrous solvent (e.g., carbon tetrachloride or benzene)
Procedure:

» Dissolve 4-methyl-1-phenyl-1H-pyrazole in the anhydrous solvent in a reaction flask
equipped with a reflux condenser and a magnetic stirrer.

e Add N-Bromosuccinimide (NBS) and a catalytic amount of Azobisisobutyronitrile (AIBN) to
the solution.

» Heat the reaction mixture to reflux under an inert atmosphere (e.g., nitrogen or argon).

« Monitor the reaction progress by a suitable analytical technique (e.g., Thin Layer
Chromatography or Gas Chromatography).

e Upon completion, cool the reaction mixture to room temperature.
« Filter the mixture to remove the succinimide byproduct.

e Wash the filtrate with an aqueous solution of sodium thiosulfate to quench any remaining
bromine, followed by a brine wash.

e Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium
sulfate).

» Remove the solvent under reduced pressure to yield the crude product.

 Purify the crude 1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole by a suitable method, such as
recrystallization or column chromatography.

The kinetics of this bromomethylation are characteristic of a free-radical chain reaction, where
the reaction rate is dependent on the concentration of the radical initiator.[2]

Chemical Reactivity and Applications

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1272758?utm_src=pdf-body
https://www.benchchem.com/product/B13121109
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The significance of 1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole in organic synthesis stems from
the high reactivity of the carbon-bromine bond.[2] Bromine is an excellent leaving group,
rendering the adjacent carbon atom electrophilic and susceptible to nucleophilic attack.[2] This
property allows the bromomethyl group to be utilized for the alkylation of a wide array of
nucleophiles, including amines, alcohols, thiols, and carbanions.[2]

Consequently, 1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole serves as a crucial intermediate for
introducing the (1-phenyl-1H-pyrazol-4-yl)methyl moiety into larger, more complex molecular
scaffolds.[2] Furthermore, brominated pyrazoles are valuable precursors for transition-metal-
catalyzed cross-coupling reactions such as the Suzuki, Heck, and Sonogashira reactions,
which facilitate the formation of new carbon-carbon bonds.[2]

Visualizations
Synthesis Workflow

The following diagram illustrates a general workflow for the synthesis of 1-[4-
(Bromomethyl)Phenyl]-1H-Pyrazole.
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Caption: A generalized workflow for the synthesis of 1-[4-(Bromomethyl)Phenyl]-1H-
Pyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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